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Compound of Interest

Compound Name: Glycocyamine-d2

Cat. No.: B1511430 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended

storage conditions for Glycocyamine-d2 (Guanidinoacetic acid-d2). The information is

intended to support researchers, scientists, and drug development professionals in ensuring

the integrity and reliability of this stable isotope-labeled compound in experimental settings.

While detailed, publicly available stability studies on Glycocyamine-d2 are limited, this guide

synthesizes information from supplier recommendations and related literature on the non-

deuterated parent compound, guanidinoacetic acid (GAA).

Overview of Glycocyamine-d2
Glycocyamine-d2 is the deuterium-labeled form of Glycocyamine (also known as

guanidinoacetic acid), a metabolic precursor to creatine. It is frequently utilized as an internal

standard in quantitative analyses such as nuclear magnetic resonance (NMR), gas

chromatography-mass spectrometry (GC-MS), and liquid chromatography-mass spectrometry

(LC-MS).[1][2] The incorporation of stable heavy isotopes like deuterium is a common practice

in drug development to trace and quantify molecules.[1][2]
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Property Value

Chemical Formula C3H5D2N3O2

Appearance White to off-white solid powder[1][3]

Shipping Condition
Typically shipped at ambient temperature as a

non-hazardous chemical[3]

Recommended Storage Conditions
Proper storage is critical to maintain the chemical stability and purity of Glycocyamine-d2. The

following tables summarize the recommended storage conditions for the compound in its solid

form and in solution, based on information from various suppliers.

Table 1: Recommended Storage of Solid Glycocyamine-d2

Condition Temperature Duration Additional Notes

Long-term -20°C ≥ 1 year

Store in a dry, dark

environment in a

sealed container.[3]

Short-term 4°C Not specified

Store in a sealed

container, away from

moisture and light.[1]

Table 2: Recommended Storage of Glycocyamine-d2 Stock Solutions
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Solvent Temperature Duration Additional Notes

In solvent -80°C 6 months
Use within 6 months.

[1][2][4]

In solvent -20°C 1 month
Use within 1 month.[1]

[2][4]

Aqueous solution Not recommended ≤ 1 day

It is not recommended

to store aqueous

solutions for more

than one day.[5] If

water is used as the

stock solution, it

should be diluted to

the working solution

and filter-sterilized

(0.22 µm filter) before

use.[1][2]

Stability Profile
Detailed quantitative stability data for Glycocyamine-d2 under various stress conditions (e.g.,

heat, humidity, light, pH) is not extensively available in the public domain. However, studies on

the non-deuterated parent compound, guanidinoacetic acid (GAA), provide valuable insights

into its stability.

One study highlighted that granulated GAA exhibits long-term stability.[6] Furthermore, GAA

has a significantly higher shelf life in acidic aqueous solutions compared to creatine, which

tends to cyclize to creatinine under acidic conditions.[6] Another study investigating the stability

of GAA in dog food production, which involves processes like retorting and extrusion, found

GAA to be highly stable during both manufacturing and storage, in contrast to the relative

instability of creatine monohydrate.[7]

Potential Degradation Pathways
Specific degradation pathways for Glycocyamine-d2 have not been detailed in the available

literature. For the parent compound, glycine, degradation can occur via several metabolic
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pathways, with the glycine cleavage system being the major one.[8][9] However, the chemical

degradation pathways for Glycocyamine-d2 under various storage and handling conditions

have not been publicly characterized.

Experimental Protocols
Detailed experimental protocols for forced degradation or comprehensive stability studies on

Glycocyamine-d2 are not publicly available. Such studies are typically conducted by

manufacturers as part of their internal quality control and product characterization.

For researchers intending to perform their own stability assessments, a general workflow is

proposed below.

General Workflow for Handling and Storage of
Glycocyamine-d2
The following diagram illustrates a logical workflow for the handling and storage of

Glycocyamine-d2 to ensure its stability and integrity for research applications.
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Receiving and Initial Storage

Solution Preparation

Stock Solution Storage

Usage
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Immediate Use

Click to download full resolution via product page

Caption: General workflow for handling and storage of Glycocyamine-d2.
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Conclusion
While specific, in-depth stability and degradation data for Glycocyamine-d2 are limited in

publicly accessible resources, the available information from suppliers provides clear guidance

for its storage and handling. Adherence to the recommended storage conditions—primarily

-20°C for the solid form and -80°C for long-term solution storage—is crucial for maintaining the

compound's integrity. The high stability of its non-deuterated counterpart, guanidinoacetic acid,

under various conditions suggests that Glycocyamine-d2 is also a robust molecule when

stored appropriately. For critical applications, it is advisable to perform in-house quality control

to ensure the compound's suitability for its intended use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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